Derivative spectrophotometric analysis of two-component mixtures using a compensation technique
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9921700785
Abstract
A method based on the compensation technique is presented for the derivative spectrophotometric determination of binary mixtures with overlapping spectra. By using ratios of the derivative maxima, the exact compensation of either component in the mixture can be achieved, followed by its determination. The personal judgement of the correct evaluation of the balance point is eliminated. The results obtained were precise and accurate.
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CAS no.: 141807-57-0
